Cas no 1628184-66-6 (Spiro[3.3]heptane-2-carboxamide)

• Product Name: Spiro[3.3]heptane-2-carboxamide
• CAS No: 1628184-66-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5220005
• Update Time: 2025-10-22

Spiro[3.3]heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxamide

• Inchi： 1S/C8H13NO/c9-7(10)6-4-8(5-6)2-1-3-8/h6H,1-5H2,(H2,9,10)
• InChI Key： RAJQGFBSDVPCSD-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Spiro[3.3]heptane-2-carboxamide

Chemical Profile of Spiro[3.3]heptane-2-carboxamide (CAS No: 1628184-66-6)

Spiro[3.3]heptane-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1628184-66-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular framework of Spiro[3.3]heptane-2-carboxamide consists of a spirocyclic core, which is a key structural motif that imparts distinct chemical and biological properties to the compound. The spirocyclic structure arises from the fusion of two rings, specifically a cyclopentane ring and a cyclohexane ring, connected at a single carbon atom. This unique arrangement contributes to the rigidity and conformational stability of the molecule, which are critical factors in determining its interaction with biological targets.

The presence of an amide functional group at the 2-position of the heptane chain further enhances the compound's potential as a pharmacophore. Amides are well-known for their ability to form hydrogen bonds, both as donors and acceptors, which can significantly influence the binding affinity and selectivity of a molecule towards its target. In the context of drug discovery, amide-containing compounds often exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Spiro[3.3]heptane-2-carboxamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that Spiro[3.3]heptane-2-carboxamide may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

In vitro studies have begun to elucidate the pharmacological profile of Spiro[3.3]heptane-2-carboxamide. Initial experiments have demonstrated that this compound exhibits inhibitory activity against COX-2, a key enzyme involved in the production of prostaglandins that mediate inflammation. The IC50 values obtained from these assays indicate that Spiro[3.3]heptane-2-carboxamide possesses submicromolar potency, suggesting its potential as a lead compound for further optimization.

Beyond its anti-inflammatory properties, Spiro[3.3]heptane-2-carboxamide has also shown promise in other therapeutic areas. Research has indicated that spirocyclic compounds can modulate neurotransmitter receptors, making them attractive candidates for treating neurological disorders. Specifically, studies have explored the interaction of Spiro[3.3]heptane-2-carboxamide with serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

The synthesis of Spiro[3.3]heptane-2-carboxamide presents unique challenges due to its complex spirocyclic structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. One such approach involves the use of transition metal-catalyzed reactions to construct the spirocyclic core efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at the desired positions.

The pharmacokinetic properties of Spiro[3.3]heptane-2-carboxamide have been evaluated through preclinical studies using animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME) profile. Notably, Spiro[3.3]heptane-2-carboxamide has demonstrated good oral bioavailability and prolonged half-life in vivo, which are favorable characteristics for any potential therapeutic agent.

Future research on Spiro[3.3]heptane-2-carboxamide is expected to focus on structure-activity relationship (SAR) studies to optimize its pharmacological properties further. By modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, exploring new synthetic routes could facilitate cost-effective production at industrial scales.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like Spiro[3.3]heptane-2-carboxamide. Predictive models have been developed to screen large chemical libraries for compounds with similar structural features and predicted biological activities. These computational tools have significantly reduced the time and resources required for identifying lead compounds.

The versatility of Spiro[3.3]heptane-2-carboxamide extends beyond its potential as a standalone therapeutic agent; it also serves as a valuable scaffold for designing novel molecules with enhanced properties through derivatization or combination therapies. Its unique structural features make it an attractive platform for medicinal chemists seeking to develop innovative treatments for various diseases.

In conclusion,Spiro[3.3]heptane-2-carboxamide (CAS No: 1628184-66-6) represents a promising compound in medicinal chemistry with diverse applications across multiple therapeutic areas including anti-inflammation and neurology treatment . Its unique structural features coupled with favorable pharmacological properties position it as an excellent candidate for further research . As advancements continue ,this spirocyclic amide derivative holds great potential to contribute significantly toward developing next-generation pharmaceuticals .